Cas no 1072850-89-5 (benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine)

• Product Name: benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine
• CAS No: 1072850-89-5
• MF: C₁₇H₁₂BrN₃
• MW: 338.201282501221
• MDL: MFCD19105354
• CID: 3162468
• PubChem ID: 74787781
• Update Time: 2025-11-02

benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine
• 5-BROMO-N-(DIPHENYLMETHYLENE)-2-PYRIMIDINAMINE;
• 5-Bromo-N-(diphenylmethylene)pyrimidin-2-amine
• CS-0195418
• N-(5-BROMOPYRIMIDIN-2-YL)-1,1-DIPHENYLMETHANIMINE
• MFCD19105354
• 1072850-89-5
• 5-Bromo-N-(diphenylmethylene)-2-pyrimidinamine
• 5-bromo-N-(diphenylmethylidene)pyrimidin-2-amine
• E91796
• 800-064-7
• VBHNKNHKVCIKBQ-UHFFFAOYSA-N
• SCHEMBL4667940

• MDL： MFCD19105354
• Inchi： 1S/C17H12BrN3/c18-15-11-19-17(20-12-15)21-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
• InChI Key： VBHNKNHKVCIKBQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 337.02100
• Monoisotopic Mass: 337.02146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.14000
• LogP: 4.40820

Additional information on benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine

Comprehensive Overview of Benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine (CAS No. 1072850-89-5)

Benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine (CAS No. 1072850-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core and benzhydryl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 5-bromo substitution, enhances its reactivity, making it valuable for cross-coupling reactions and drug discovery applications.

In recent years, the demand for heterocyclic compounds like benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound's CAS No. 1072850-89-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthesis of benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine involves multi-step organic reactions, including Buchwald-Hartwig amination and Suzuki-Miyaura coupling. These methods align with the growing trend toward sustainable chemistry, as they often employ palladium catalysts and green solvents. Its 5-bromo-pyrimidine scaffold is also pivotal in designing covalent inhibitors, a trending area in oncology research.

From an industrial perspective, CAS No. 1072850-89-5 is cataloged by major chemical suppliers as a building block for small-molecule drugs. Its compatibility with parallel synthesis techniques makes it ideal for combinatorial chemistry libraries. Additionally, the compound's logP and hydrogen-bonding capacity are frequently analyzed to predict drug-likeness, addressing the rising demand for AI-driven drug design tools.

Emerging applications of benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine extend to agrochemical innovation, where its derivatives show promise as herbicide safeners. This aligns with global interest in sustainable agriculture and crop protection. The compound's structure-activity relationship (SAR) is a recurring theme in patent literature, highlighting its adaptability to targeted modifications.

In summary, benzhydryliden-(5-bromo-pyrimidin-2-yl)-amine (CAS No. 1072850-89-5) exemplifies the intersection of chemical innovation and biomedical progress. Its multifaceted utility in drug development, catalysis, and materials science ensures its continued prominence in research pipelines worldwide.